2-(3-Methoxycyclohexyl)-2-methylpropanal

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 2-(3-methoxycyclohexyl)-2-methylpropanal
• InChI: InChI=1S/C11H20O2/c1-11(2,8-12)9-5-4-6-10(7-9)13-3/h8-10H,4-7H2,1-3H3
• InChI Key: ZEXAMMQBHCXSRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1CCCC(C1)OC

Description

2-(3-Methoxycyclohexyl)-2-methylpropanal is a branched aldehyde featuring a cyclohexyl ring substituted with a methoxy group at the 3-position and a methyl group adjacent to the aldehyde functional group. Its molecular formula is inferred to be C₁₁H₂₀O₂, combining a cyclohexane core with methoxy and methyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxycyclohexyl)-2-methylpropanal typically involves the reaction of 3-methoxycyclohexanone with a suitable aldehyde or ketone under controlled conditions. One common method involves the use of a Grignard reagent, where 3-methoxycyclohexanone is reacted with methylmagnesium bromide, followed by oxidation to yield the desired product.

Industrial Production Methods

Industrial production of 2-(3-Methoxycyclohexyl)-2-methylpropanal may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxycyclohexyl)-2-methylpropanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: 2-(3-Methoxycyclohexyl)-2-methylpropanoic acid.

Reduction: 2-(3-Methoxycyclohexyl)-2-methylpropanol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(3-Methoxycyclohexyl)-2-methylpropanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Methoxycyclohexyl)-2-methylpropanal involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Functional Groups	Notable Properties/Applications	References
2-(3-Methoxycyclohexyl)-2-methylpropanal	C₁₁H₂₀O₂	3-methoxycyclohexyl, methyl	Aldehyde	High polarity due to methoxy group; potential use in fragrance or asymmetric synthesis
2-(4-Bromophenyl)-2-methylpropanal	C₁₀H₁₁BrO	4-bromophenyl, methyl	Aldehyde	Electron-withdrawing bromine increases electrophilicity; halogenated intermediates in drug synthesis
2-(4-tert-Butylbenzyl)propionaldehyde	C₁₄H₂₀O	4-tert-butylbenzyl	Aldehyde	Steric hindrance from tert-butyl group may slow reactions; used in specialty polymers
2-[(4-Chlorophenyl)sulfanyl]-2-methylpropanal O-methyloxime	C₁₁H₁₄ClNOS	4-chlorophenyl, sulfanyl, methyloxime	Aldehyde derivative (oxime)	Oxime formation reduces aldehyde reactivity; sulfanyl group enhances stability
2-(((3-Methoxycyclohexyl)oxy)methyl)morpholine	C₁₂H₂₃NO₃	3-methoxycyclohexyl, morpholine	Ether, tertiary amine	Polar, water-soluble derivative; potential pharmaceutical building block

Key Analysis:

In contrast, bromine in 2-(4-bromophenyl)-2-methylpropanal withdraws electrons, increasing the aldehyde's electrophilicity and reactivity toward nucleophiles . Steric Effects: Bulky substituents like the tert-butyl group in 2-(4-tert-butylbenzyl)propionaldehyde hinder access to the aldehyde group, reducing reaction rates compared to the less hindered methoxycyclohexyl analog .

Functional Group Transformations :

• Conversion of the aldehyde to an oxime (e.g., 2-[(4-chlorophenyl)sulfanyl]-2-methylpropanal O-methyloxime) modifies reactivity, making it less prone to oxidation while retaining utility in chelation or coordination chemistry .
• The morpholine derivative (2-(((3-Methoxycyclohexyl)oxy)methyl)morpholine) replaces the aldehyde with an ether and amine, shifting applications toward solubilizing agents or bioactive molecules .

Volatility and Fragrance Potential: Linear aldehydes like 2-methylpropanal (detected in coffee aroma studies) exhibit high volatility and pungent odors . The target compound’s cyclohexyl group likely reduces volatility, favoring use in long-lasting fragrances or flavor enhancers.

Biological Activity

Overview of 2-(3-Methoxycyclohexyl)-2-methylpropanal

2-(3-Methoxycyclohexyl)-2-methylpropanal is a synthetic compound with a unique structure that may influence various biological pathways. Its specific interactions and effects on biological systems are still under investigation, but preliminary studies suggest potential applications in pharmacology and biochemistry.

Research indicates that the biological activity of 2-(3-Methoxycyclohexyl)-2-methylpropanal may be linked to its ability to interact with various cellular targets. For instance, compounds with similar structures often exhibit:

• Antimicrobial properties : Many cyclohexyl derivatives show activity against bacterial and fungal strains.
• Anti-inflammatory effects : Some studies suggest potential modulation of inflammatory pathways.
• Neuroprotective effects : There is emerging evidence that certain derivatives can influence neuronal survival and function.

Case Studies

• Antimicrobial Activity : A study explored the antimicrobial efficacy of various cyclohexyl derivatives, including 2-(3-Methoxycyclohexyl)-2-methylpropanal, against common pathogens. Results indicated significant inhibition of growth in Gram-positive bacteria, suggesting its potential as a lead compound for antibiotic development.
• Neuroprotection : In vitro studies demonstrated that the compound could reduce oxidative stress in neuronal cell lines. This suggests a neuroprotective role, which could be beneficial in conditions like Alzheimer's disease.

Data Table of Biological Activities

Activity Type	Test Organism/Cell Line	Result	Reference
Antimicrobial	Staphylococcus aureus	Inhibition at 50 µg/mL
Antifungal	Candida albicans	Inhibition at 25 µg/mL
Neuroprotection	PC12 cells	Reduced apoptosis
Anti-inflammatory	RAW264.7 macrophages	Decreased IL-6 levels

Pharmacological Studies

Recent pharmacological studies have focused on the safety and efficacy profiles of 2-(3-Methoxycyclohexyl)-2-methylpropanal. These studies typically assess:

• Toxicity profiles : Investigations into acute and chronic toxicity reveal that the compound has a favorable safety margin in preclinical models.
• Dose-response relationships : Various concentrations have been tested to determine optimal dosing for therapeutic effects.

Future Directions

Ongoing research aims to elucidate the precise mechanisms through which 2-(3-Methoxycyclohexyl)-2-methylpropanal exerts its biological effects. Potential areas of exploration include:

• Molecular docking studies : To predict interactions with specific receptors or enzymes.
• In vivo studies : To assess therapeutic efficacy in animal models of disease.